Cas no 132097-01-9 (N-(9-(Diethylamino)-5H-benzo[a]phenoxazin-5-ylidene)-2-naphthamide)

• Product Name: N-(9-(Diethylamino)-5H-benzo[a]phenoxazin-5-ylidene)-2-naphthamide
• CAS No: 132097-01-9
• MF: C₃₁H₂₅N₃O₂
• MW: 471.549107313156
• CID: 898879
• PubChem ID: 3664990
• Update Time: 2025-04-19

N-(9-(Diethylamino)-5H-benzo[a]phenoxazin-5-ylidene)-2-naphthamide Chemical and Physical Properties

Names and Identifiers

• N-(9-(Diethylamino)-5H-benzo[a]phenoxazin-5-ylidene)-2-naphthamide
• 9-(diethylamino)-5-(2-naphthoylimino)-5h-benzo[a]phenoxazine
• Chromoionophore V
• N-[(5E)-9-(diethylamino)-5H-benzo[a]phenoxazin-5-ylidene]naphthalene-2-carboxamide
• DTXSID10394821
• 132097-01-9
• (E)-N-(9-(diethylamino)-5H-benzo[a]phenoxazin-5-ylidene)-2-naphthamide
• N-[9-(diethylamino)benzo[a]phenoxazin-5-ylidene]naphthalene-2-carboxamide
• SCHEMBL623271
• J-006121
• N-[(12Z)-8-(diethylamino)-12H-10-oxa-5-azatetraphen-12-ylidene]naphthalene-2-carboxamide

• Inchi： 1S/C31H25N3O2/c1-3-34(4-2)23-15-16-26-28(18-23)36-29-19-27(24-11-7-8-12-25(24)30(29)32-26)33-31(35)22-14-13-20-9-5-6-10-21(20)17-22/h5-19H,3-4H2,1-2H3/b33-27+
• InChI Key： KISNZWYZDRRYKE-MUGXBBEHSA-N
• SMILES： O1C2C=C(C=CC=2N=C2C1=C/C(/C1C=CC=CC2=1)=N\C(C1C=CC2C=CC=CC=2C=1)=O)N(CC)CC

Computed Properties

• Exact Mass: 471.19485
• Monoisotopic Mass: 471.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Melting Point: 209-212 °C
• PSA: 54.26

N-(9-(Diethylamino)-5H-benzo[a]phenoxazin-5-ylidene)-2-naphthamide Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25-37
• FLUKA BRAND F CODES：8-10-23